Cas no 168619-25-8 (Methyl 3'-Amino-1,1'-biphenyl-3-carboxylate)

• Product Name: Methyl 3'-Amino-1,1'-biphenyl-3-carboxylate
• CAS No: 168619-25-8
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 133675
• PubChem ID: 1394215
• Update Time: 2025-10-29

Methyl 3'-Amino-1,1'-biphenyl-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3'-amino-[1,1'-biphenyl]-3-carboxylate
• [1,1'-Biphenyl]-3-carboxylic acid, 3'-amino-, methyl ester
• 3'-AMINO-BIPHENYL-3-CARBOXYLIC ACID METHYL ESTER
• 3'-Aminobiphenyl-3-carboxylicacidmethylester
• methyl 3-(3-aminophenyl)benzoate
• Methyl 3'-amino[1,1'-biphenyl]-3-carboxylate hydrochloride
• 3'-Amino-[1,1'-biphenyl]-3-carboxylic acid methyl ester
• Methyl 3'-amino-1,1'-biphenyl-3-carboxylate
• Methyl 3'-aminobiphenyl-3-carboxylate
• AKOS BAR-0133
• METHYL 3'-AMINO[1,1'-BIPHENYL]-3-CARBOXYLATE
• 3'-AMINO-BIPHENYL-3-CARBOXYLIC ACID METHYL ESTER HYDROCHLORIDE
• EN300-6477422
• FS-6239
• 3'-Aminobiphenyl-3-carboxylic acid methyl ester
• 3'-Amino-biphenyl-3-carboxylic acid methyl ester, HCl
• SCHEMBL2875365
• DTXSID90362740
• 3'-amino-[1,1'-biphenyl]-3-carboxylic methyl ester
• Z1741967754
• 168619-25-8
• AM807566
• Methyl3'-amino-[1,1'-biphenyl]-3-carboxylate
• A849107
• BB 0222472
• J-010471
• FT-0730230
• SB76988
• AKOS004117632
• 3/'-AMINO-BIPHENYL-3-CARBOXYLIC ACID METHYL ESTER
• OZGKLPFPUYBIGL-UHFFFAOYSA-N
• [1,1'-Biphenyl]-3-carboxylicacid, 3'-aMino-, Methyl ester
• DB-064696
• G31030
• Methyl 3'-Amino-1,1'-biphenyl-3-carboxylate

• MDL： MFCD04039110
• Inchi： 1S/C14H13NO2/c1-17-14(16)12-6-2-4-10(8-12)11-5-3-7-13(15)9-11/h2-9H,15H2,1H3
• InChI Key： OZGKLPFPUYBIGL-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)C1C=CC=C(C=1)N)=O

Computed Properties

• Exact Mass: 227.09500
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.166
• Boiling Point: 423 ºC
• Flash Point: 251 ºC
• PSA: 52.32000
• LogP: 3.30360

Methyl 3'-Amino-1,1'-biphenyl-3-carboxylate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Methyl 3'-Amino-1,1'-biphenyl-3-carboxylate

Methyl 3'-Amino-1,1'-biphenyl-3-carboxylate (CAS No. 168619-25-8): A Comprehensive Overview in Modern Chemical Biology

Methyl 3'-Amino-1,1'-biphenyl-3-carboxylate (CAS No. 168619-25-8) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound, featuring a biphenyl core with an amino and a carboxylate functional group, represents a fascinating subject of study for researchers exploring novel molecular architectures and biological interactions.

The molecular structure of Methyl 3'-Amino-1,1'-biphenyl-3-carboxylate consists of two benzene rings connected by a central carbon atom, with an amino group (-NH₂) attached to one ring and a carboxylate group (-COOCH₃) linked to the other. This arrangement imparts distinct electronic and steric characteristics, making it a valuable scaffold for designing molecules with specific biological activities. The presence of both polar functional groups enhances its solubility in polar solvents, facilitating its use in various biochemical assays and drug discovery processes.

In recent years, the study of biphenyl derivatives has expanded considerably, driven by their potential as pharmacophores in medicinal chemistry. The Methyl 3'-Amino-1,1'-biphenyl-3-carboxylate molecule has been explored for its interactions with biological targets, particularly enzymes and receptors involved in critical metabolic pathways. Preliminary studies suggest that this compound exhibits promising binding affinities with certain proteases and kinases, which are key targets in the treatment of inflammatory diseases and cancer.

One of the most intriguing aspects of Methyl 3'-Amino-1,1'-biphenyl-3-carboxylate is its ability to modulate protein-protein interactions. The biphenyl core serves as a rigid scaffold that can be engineered to fit specific binding pockets, while the amino and carboxylate groups provide opportunities for further derivatization. This flexibility has allowed researchers to design analogs with enhanced selectivity and potency. For instance, modifications at the amino group have been shown to improve binding to specific enzymes while minimizing off-target effects.

The synthesis of Methyl 3'-Amino-1,1'-biphenyl-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the biphenyl core efficiently. These methods not only ensure high yields but also allow for the introduction of diverse functional groups at strategic positions within the molecule. The optimization of synthetic routes has been crucial in making this compound more accessible for large-scale applications in research and industry.

Recent advances in computational chemistry have further enhanced the understanding of Methyl 3'-Amino-1,1'-biphenyl-3-carboxylate's behavior. Molecular modeling studies have revealed insights into its binding mode with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches complement experimental efforts by predicting structural changes and interaction energies, thereby accelerating the drug discovery process.

The potential applications of Methyl 3'-Amino-1,1'-biphenyl-3-carboxylate extend beyond drug development. Its unique properties make it an attractive candidate for materials science applications, particularly in the design of organic semiconductors and liquid crystals. The biphenyl structure contributes to stable π-conjugation systems, which are essential for electron transport properties in these materials. Researchers are exploring its use as a building block for novel electronic devices that could revolutionize areas such as flexible electronics and optoelectronics.

In conclusion, Methyl 3'-Amino-1,1'-biphenyl-3-carboxylate (CAS No. 168619-25-8) is a multifaceted compound with significant potential in chemical biology and materials science. Its intricate structure and functional groups offer opportunities for designing molecules with tailored biological activities and material properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of molecular interactions and developing innovative solutions across multiple scientific disciplines.